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Compound of Interest

Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium 4-aminobenzoate, the calcium salt of 4-aminobenzoic acid (PABA), is a chemical
compound with emerging applications in material science. While its parent molecule, PABA, is
well-known for its biological roles and use in UV-blocking applications, the calcium salt presents
unique properties that make it a candidate for modifying and enhancing the characteristics of
various materials. This document provides an overview of its known applications, primarily
focusing on its use in cementitious composites, and includes detailed experimental protocols
for its synthesis and incorporation into these materials.

Section 1: Synthesis of Calcium 4-Aminobenzoate

A common method for the synthesis of calcium 4-aminobenzoate involves the reaction of
stoichiometric amounts of calcium oxide with 4-aminobenzoic acid in an agueous medium.[1]
This straightforward acid-base reaction yields the calcium salt, which can then be isolated.

Experimental Protocol: Synthesis of Calcium 4-
Aminobenzoate

Objective: To synthesize calcium 4-aminobenzoate from calcium oxide and 4-aminobenzoic
acid.
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Materials:

4-Aminobenzoic acid (PABA)

Calcium oxide (CaO)

Deionized water

Magnetic stirrer and stir bar

Heating mantle

Reaction flask

Buchner funnel and filter paper

Drying oven

Procedure:

Stoichiometric Calculation: Determine the required molar amounts of reactants. The reaction
is: 2 C7H7NO2 + CaO - Ca(C7HeNO2)2 + H20. For every two moles of 4-aminobenzoic acid,
one mole of calcium oxide is required.

Dissolution of 4-Aminobenzoic Acid: In a reaction flask, dissolve the calculated amount of 4-
aminobenzoic acid in deionized water with stirring. Gentle heating may be applied to aid
dissolution.

Addition of Calcium Oxide: Slowly add the stoichiometric amount of calcium oxide to the 4-
aminobenzoic acid solution while stirring continuously. The reaction is exothermic.

Reaction: Continue stirring the mixture for 2-3 hours at a slightly elevated temperature (e.g.,
60°C) to ensure the reaction goes to completion.

Filtration and Washing: After the reaction, cool the mixture and collect the precipitated
calcium 4-aminobenzoate by vacuum filtration using a Buchner funnel. Wash the product
with a small amount of cold deionized water to remove any unreacted starting materials.
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» Drying: Dry the collected product in a drying oven at 80-100°C until a constant weight is
achieved.

o Characterization: The final product can be characterized using techniques such as Fourier-
Transform Infrared Spectroscopy (FTIR) to confirm the formation of the salt (disappearance
of the carboxylic acid peak and appearance of carboxylate salt peaks) and X-ray Diffraction
(XRD) to analyze its crystalline structure.
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Caption: Workflow for the synthesis of calcium 4-aminobenzoate.

Section 2: Application in Cementitious Composites

A significant application of calcium 4-aminobenzoate in material science is its use as an
additive in calcium silicate hydrate (C-S-H) composites, which are the primary binding phase in
hydrated Portland cement. The incorporation of 4-aminobenzoic acid (which reacts to form the
calcium salt in the alkaline cement environment) has been shown to enhance the durability and
mechanical properties of these materials.

Mechanism of Action

It is suggested that the aminobenzoate group interacts with the C-S-H structure through
adsorption on the layer surfaces and hydrogen bonding. These interactions can modify the
nanostructure of the C-S-H, leading to improved performance characteristics.

Quantitative Data on Performance Enhancement
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The addition of 4-aminobenzoic acid to C-S-H composites has been shown to yield the
following improvements:

Property Pure C-S-H C-S-H with 4-ABA Improvement
Specific Surface Area 117 m3/g 98 m3/g Reduction of 16.2%
Hardness 0.43 GPa 0.47 GPa 9% Increase

Length Change in
MgSOQOa Solution

18% Reduction

Data sourced from nitrogen adsorption studies and microindentation tests.[1]

Experimental Protocol: Preparation of C-S-H/4-
Aminobenzoic Acid Composites

Objective: To synthesize C-S-H/4-aminobenzoic acid composites using a pozzolanic reaction
technique.

Materials:

o Calcium oxide (CaO), freshly prepared by calcining calcium carbonate at 900°C for 24 hours
o Fumed silica (colloidal silica)

e 4-Aminobenzoic acid

o Deionized water

« Airtight reaction vessels

e Shaker or roller mixer

« Filtration apparatus

» Drying equipment (e.g., vacuum desiccator with a desiccant)

Procedure:
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Reactant Preparation: Prepare a mixture of calcium oxide and fumed silica. The Ca/Si molar
ratio should be controlled (e.g., around 1.5).

Addition of 4-Aminobenzoic Acid: Add 4-aminobenzoic acid to the dry CaO/SiOz2 mixture. A
typical concentration is 0.01 moles of 4-aminobenzoic acid per mole of calcium.

Hydration: Add excess deionized water to the solid mixture (e.g., a water-to-solid mass ratio
of approximately 10).

Reaction: Seal the reaction vessels to prevent carbonation and place them on a shaker or
roller mixer for an extended period (e.g., 21 days) to allow for the pozzolanic reaction to
proceed.

Filtration and Drying: After the reaction period, filter the resulting composite material to
remove excess water. Dry the filtered product, for instance, by solvent exchange with
isopropanol followed by vacuum drying, to obtain a fine powder.

Sample Preparation for Testing: For mechanical testing, the dried powder can be compacted
into pellets under high pressure.

Characterization: Analyze the composite material using techniques such as XRD to identify
the crystalline phases, FTIR to study the chemical bonding, nitrogen adsorption to determine
the specific surface area and pore structure, and microindentation to measure hardness and
creep modulus.
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Caption: Workflow for C-S-H/4-ABA composite synthesis.
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Section 3: Potential Application as a UV Protective
Agent

While direct applications of calcium 4-aminobenzoate as a UV stabilizer in materials like
polymers are not extensively documented in the reviewed literature, the parent molecule and
its esters are known UV absorbers. Research has shown that aminobenzoic acid esters can be
intercalated into layered materials like synthetic mica to create novel UV protective agents.[2]
This suggests a potential area of exploration for calcium 4-aminobenzoate.

Logical Relationship for Potential UV Protection

The rationale for investigating calcium 4-aminobenzoate as a UV protective additive in
materials is based on the known UV-absorbing properties of the 4-aminobenzoate moiety. Its
incorporation into a polymer or coating matrix could impart UV-shielding capabilities.
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Caption: Logical pathway for potential UV protection application.

Further research is required to validate the efficacy of calcium 4-aminobenzoate as a UV
stabilizer in various material systems and to determine optimal incorporation methods and
concentrations.

Conclusion

The primary documented application of calcium 4-aminobenzoate in material science is as a
performance-enhancing additive in calcium silicate hydrate composites for construction
applications. The provided protocols offer a basis for the synthesis of the compound and its
incorporation into such composites. The potential for its use as a UV protective agent, based
on the properties of its constituent anion, presents a promising avenue for future research and
development. Researchers are encouraged to use these notes as a starting point for exploring
the broader utility of calcium 4-aminobenzoate in the development of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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